Cas no 1995072-64-4 (8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine)

8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine is a bicyclic amine derivative with a chlorinated indacene core structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the chloro substituent enhances its reactivity, enabling selective functionalization, while the saturated ring system contributes to its stability. Its rigid scaffold makes it suitable for exploring structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research applications, ensuring reproducibility in synthetic and pharmacological studies.
8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine structure
1995072-64-4 structure
Product Name:8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
CAS No:1995072-64-4
MF:C12H14ClN
MW:207.699262142181
CID:5086146
PubChem ID:122480657
Update Time:2025-05-19

8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
    • AT11041
    • 1995072-64-4
    • CS-0528813
    • BS-47520
    • SCHEMBL18007601
    • 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
    • Inchi: 1S/C12H14ClN/c13-11-7-3-1-5-9(7)12(14)10-6-2-4-8(10)11/h1-6,14H2
    • InChI Key: PVNFYLDXJCSIIJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2CCCC2=C(C2CCCC=21)N

Computed Properties

  • Exact Mass: 207.0814771g/mol
  • Monoisotopic Mass: 207.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26

8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01XDBH-100mg
8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
1995072-64-4 97%
100mg
$110.00 2025-02-12
Aaron
AR01XDBH-250mg
8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
1995072-64-4 97%
250mg
$186.00 2025-02-12
Aaron
AR01XDBH-1g
8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
1995072-64-4 97%
1g
$500.00 2025-02-12
1PlusChem
1P01XD35-250mg
8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine
1995072-64-4 97%
250mg
$146.00 2023-12-19

Additional information on 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine

Comprehensive Overview of 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine (CAS No. 1995072-64-4)

The compound 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine (CAS No. 1995072-64-4) is a specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural framework, featuring a chloro-substituted hexahydro-s-indacene core, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule therapeutics, given its amine functionality and aromatic stability.

In recent years, the demand for heterocyclic amines like 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine has surged due to their role in developing kinase inhibitors and GPCR-targeted drugs. This aligns with the growing focus on precision medicine and personalized therapies, where such compounds are pivotal. Online searches for terms like "indacene derivatives in drug design" or "chloroamine synthesis applications" reflect this trend, highlighting the compound's relevance in contemporary research.

The synthesis of CAS No. 1995072-64-4 typically involves multi-step organic reactions, including catalytic hydrogenation and selective chlorination. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Beyond pharmaceuticals, 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine is explored in agrochemical research for its potential as a biodegradable pesticide precursor. This ties into the global push for sustainable agriculture, addressing queries like "eco-friendly agrochemicals 2024". Its structural versatility also opens doors in material science, particularly for organic semiconductors and photovoltaic materials.

Safety and handling protocols for this compound emphasize standard laboratory practices, with no significant environmental hazards reported. Its low toxicity profile (based on current data) supports its use in green chemistry initiatives. Researchers frequently search for "safe handling of indacene amines" or "CAS 1995072-64-4 SDS", underscoring the need for accessible safety data.

In summary, 8-Chloro-1,2,3,5,6,7-hexahydro-s-indacen-4-amine represents a convergence of innovation and practical utility across multiple scientific disciplines. Its CAS No. 1995072-64-4 serves as a key identifier for procurement and regulatory compliance, while its applications continue to expand in response to emerging technological and environmental challenges.

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